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Cyazofamid Application Profile

The table below summarizes the core technical and application data for a representative Cyazofamid

formulation, primarily based on global guidelines [1].

Table 1: Cyazofamid 10% SC Technical and Application Data

Aspect Details

Active Ingredient Cyazofamid 10% (Suspension Concentrate) [1]

Chemical
Class/FRAC Group

QiI Fungicide (Quinone inside Inhibitor) - Group 21 [1]

Mode of Action Inhibits mitochondrial complex III (Qi site), disrupting cellular respiration in

oomycete pathogens [1].

Target Pathogens Oomycetes including Phytophthora infestans (Late blight), Peronospora spp.

(Downy mildew), Pythium spp. (damping-off, root rot) [1].

Application Method Foliar spray or drench; ensure thorough coverage of foliage and stems [1].
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Aspect Details

Water Volume 200–500 L/ha, adjusted for crop type and canopy density [1].

Rainfastness 1 to 2 hours after application [1].

Key Crops & Uses Tomato, Potato: Late blight control. Cucumber, Lettuce, Onion, Grape:
Downy mildew control. Ornamentals: Control of Pythium and Phytophthora [1].

Recommended Dosage and Timing [1]

Tomato (Late blight): 500–750 mL/ha. Apply preventively and repeat every 7–10 days.

Potato (Late blight): 500–700 mL/ha. Apply before disease onset; 2-3 applications may be needed.
Cucumber (Downy mildew): 400–600 mL/ha. Apply at the first signs of disease.

Lettuce (Downy mildew): 500 mL/ha. Apply every 7–10 days as needed.
Ornamentals (Pythium, Phytophthora): 500–750 mL/ha (or 50–100 mL/100 L water for drenching).

Apply based on risk, as a foliar spray or drench.

Market and Regulatory Context in Europe

Understanding the broader regulatory and market landscape in Europe is crucial for researchers.

Market Presence: The Cyazofamid fungicide market is dynamic and growing in Europe, with

specific analyses conducted for northern countries like Sweden, Norway, Denmark, and Finland [2].
This indicates its use and relevance in the region.

Regulatory Oversight: The European Food Safety Authority (EFSA) provides scientific oversight for
pesticide risk assessment. Cyazofamid has undergone a specific consultation process with Member

States on confirmatory data, affirming its regulated use within the EU framework [3].
Regional Practices: A 2021 Europe-wide study highlighted that pesticide dosages in practice can

vary significantly (up to 20-fold) from recommended doses, underscoring the importance of precise,
research-backed GAP guidelines [4]. Furthermore, oilseed rape (a major crop in Northern Europe) is

highly susceptible to soil-borne diseases, creating a need for effective, integrated protection
strategies where fungicides like Cyazofamid play a role [5].

GAP-Based Application Workflow
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The following diagram illustrates the decision-making and application workflow for implementing a

Cyazofamid GAP program.

Cyazofamid GAP Application Workflow
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Post-Application: Adhere to Rainfast Period (1-2h)
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Continuous Cycle
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Key Considerations for Research and Implementation

For researchers and scientists, the following points are critical when working with Cyazofamid:

Resistance Management: As a FRAC Group 21 fungicide, Cyazofamid is a valuable tool for
resistance management. Its unique mode of action makes it an ideal candidate for use in rotation or

mixture with fungicides from different groups (e.g., FRAC codes 4, 11, 40) to delay the development
of resistant pathogen strains [1].

Integration with IPM: GAP for Cyazofamid should be embedded within a broader Integrated Pest
Management framework. This includes using disease prediction models, selecting resistant crop

varieties, and implementing cultural controls to reduce dependency on chemical interventions [5] [4].
Data Gaps and Future Research: While the core toxicological assessments for Cyazofamid are

addressed in the EU, research into refining application techniques (e.g., adjusting water volume and
droplet size for northern European climates), and generating more region-specific residue and

efficacy data for minor crops would further support and optimize GAP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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